3,4-Dihydroxybenzaldehyde

• CAS No.: 139-85-5
• Product Name: 3,4-Dihydroxybenzaldehyde
• Molecular Formula: C7H6O3
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 3,4-dihydroxybenzaldehyde
• Standard InChI: InChI=1S/C7H6O3/c8-4-5-1-2-6(9)7(10)3-5/h1-4,9-10H
• Standard InChIKey: IBGBGRVKPALMCQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C=O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C=O)O)O
• Appearance: Powder
• Description: 3,4-dihydroxybenzaldehyde is a dihydroxybenzaldehyde.; 3, 4-Dihydroxybenzaldehyde, also known as protocatechualdehyde or 1, 2-dihydroxy-4-formylbenzene, belongs to the class of organic compounds known as hydroxybenzaldehydes. These are organic aromatic compounds containing a benzene ring carrying an aldehyde group and a hydroxyl group. 3, 4-Dihydroxybenzaldehyde is soluble (in water) and a very weakly acidic compound (based on its pKa). 3, 4-Dihydroxybenzaldehyde has been primarily detected in urine. 3, 4-Dihydroxybenzaldehyde is an almond, bitter, and dry tasting compound that can be found in a number of food items such as hard wheat, common cabbage, cucurbita (gourd), and macadamia nut (m. tetraphylla). This makes 3, 4-dihydroxybenzaldehyde a potential biomarker for the consumption of these food products.; Also known as protocatechuic aldehyde, protocatechualdehyde is a naturally-occuring phenolic aldehyde that is found in barley, green cavendish bananas, grapevine leaves and root of the herb S. miltiorrhiza. Protocatechualdehyde possesses antiproliferative and pro-apoptotic properties against human breast cancer cells and colorectal cancer cells by reducing the expression of pro-oncogenes β-catenin and cyclin D1.
• Synonyms: Protocatechualdehyde; 1,2-Dihydroxy-4-formylbenzene; 3,4-Dihydroxybenzaldehyde; 3,4-Dihydroxybenzenecarbonal; 4-Formyl-1,2-benzenediol; 4-Formyl-1,2-dihydroxybenzene; 4-Formylcatechol; NC 033; NSC 22961; Rancinamycin IV
• PubChem Compound: 8768
• Last Modified: Nov 11 2021